Cas no 1158760-27-0 (3-Ethyloxolane-3-carboxylic acid)

• Product Name: 3-Ethyloxolane-3-carboxylic acid
• CAS No: 1158760-27-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5166990
• PubChem ID: 62740785
• Update Time: 2024-03-01

3-Ethyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyloxolane-3-carboxylic acid
• 3-ethyloxolane-3-carboxylicacid
• 3-Furancarboxylic acid, 3-ethyltetrahydro-
• 3-Ethyltetrahydrofuran-3-carboxylic acid
• 3-Ethyloxolane-3-carboxylic acid

• Inchi： 1S/C7H12O3/c1-2-7(6(8)9)3-4-10-5-7/h2-5H2,1H3,(H,8,9)
• InChI Key： WXEHQNAFKAOSFJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes